N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C23H27NO7S/c1-5-30-20-10-7-16(13-22(20)31-6-2)23(25)24(17-11-12-32(26,27)15-17)19-9-8-18(28-3)14-21(19)29-4/h7-14,17H,5-6,15H2,1-4H3
• InChI Key: YIQYVRROXRLMQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=C(C=C(C=C3)OC)OC)OCC
• Molecular Formula: C23H27NO7S
• Molecular Weight: 461.5 g/mol
• CAS No.: 863443-28-1

Description

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide is a useful research compound. Its molecular formula is C23H27NO7S and its molecular weight is 461.53. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Research has focused on the development of novel compounds with potential therapeutic effects. For instance, compounds with structural similarities have been investigated for their affinity for sigma-2 receptors, which are implicated in cancer and neurological diseases. A study by Xu et al. (2005) highlighted the synthesis and evaluation of benzamide analogues, revealing their high affinity for sigma-2 receptors, suggesting potential applications in cancer therapy or diagnostic imaging (Xu et al., 2005).

Organic Chemistry and Synthesis

Considerable effort has been put into the synthesis of complex molecules for various applications. For example, Owton et al. (1995) detailed the synthesis of an analogue of rhein, a drug used for treating osteoarthritis, which exhibited improved systemic exposure, indicating the importance of structural modification for enhancing drug properties (Owton et al., 1995). Moreover, the study on the molecular structure and intermolecular interactions of benzamide derivatives by Karabulut et al. (2014) underscores the significance of these interactions in drug design and the development of materials with specific properties (Karabulut et al., 2014).

Material Science

In material science, the synthesis of novel polyimides from benzamide derivatives, as reported by Butt et al. (2005), demonstrates the application of these compounds in creating materials with desirable thermal and mechanical properties. These materials have potential applications in aerospace, electronics, and other high-performance areas (Butt et al., 2005).